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Compound of Interest

Compound Name: PHENAZ

Cat. No.: B1141392

For researchers, scientists, and drug development professionals, the proper disposal of
PHENAZ, chemically known as Phenazopyridine, is critical due to its hazardous properties and
potential environmental impact. This guide provides essential safety and logistical information
for the appropriate handling and disposal of Phenazopyridine and its hydrochloride salt.

I. Chemical and Physical Properties

A clear understanding of the substance's properties is fundamental to its safe handling and
disposal.

Property Value

) C11H11Ns (Phenazopyridine) | C11H11Ns-HCI
Chemical Formula o )
(Phenazopyridine Hydrochloride)

213.24 g/mol (Phenazopyridine) | 249.70 g/mol

Molecular Weight o )
(Phenazopyridine Hydrochloride)[1][2][3]
Appearance Brick-red microcrystals or a purple powder[3][4]
B Slightly soluble in cold water and alcohol;
Solubility ] - ] )
soluble in boiling water and acetic acid.[3]
] ] 240°C (464°F) (Phenazopyridine Hydrochloride)
Melting Point

[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1141392?utm_src=pdf-interest
https://www.benchchem.com/product/b1141392?utm_src=pdf-body
https://www.benchchem.com/product/b1141392?utm_src=pdf-body
https://www.benchchem.com/product/b1141392?utm_src=pdf-body
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01438.pdf?1265922749
https://pubchem.ncbi.nlm.nih.gov/compound/4756
https://www.drugfuture.com/chemdata/phenazopyridine.html
https://www.drugfuture.com/chemdata/phenazopyridine.html
https://www.guidechem.com/encyclopedia/phenazopyridine-hydrochloride-dic2983.html
https://www.drugfuture.com/chemdata/phenazopyridine.html
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01438.pdf?1265922749
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Il. Hazard Profile and Safety Precautions

Phenazopyridine is classified as a hazardous substance, and appropriate precautions must be
taken at all times.

Hazard Description

Classified as a Group 2B carcinogen by the
IARC, meaning it is possibly carcinogenic to
Carcinogenicity humans.[1] It is reasonably anticipated to be a

human carcinogen based on animal studies.[4]

[5][6]

Harmful if swallowed.[7][8][9] The acute oral

Acute Toxicit
Y LD50 in rats is 472 mg/kg.[1]

o Toxicity The substance is toxic to the kidneys, nervous
rgan Toxici . .
system, bladder, and gastrointestinal tract.[1]

May cause skin and serious eye irritation.[7][8]
High levels of exposure can lead to

Health Effects ) ] )
methemoglobinemia, characterized by

headache, dizziness, and cyanosis.[9][10]

As an azo compound, it can be reactive. It is
o incompatible with strong oxidizing agents, acids,
Reactivity .
aldehydes, and other substances, which may

lead to the formation of toxic gases.[4][11]

Personal Protective Equipment (PPE): When handling Phenazopyridine, especially in
powdered form, appropriate PPE, including gloves, safety glasses, and a lab coat, should be
worn. Work in a well-ventilated area or under a fume hood to avoid inhalation of dust.[1][7]

lll. Disposal Procedures

The primary goal of disposal is to prevent environmental contamination and human exposure.
The following step-by-step guidance should be followed.

Step 1: Determine the Nature of the Waste
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Identify whether you are disposing of pure Phenazopyridine, solutions, or contaminated
materials (e.g., glassware, PPE). This will determine the appropriate disposal pathway.

Step 2: Segregation and Labeling

All Phenazopyridine waste must be segregated from general laboratory waste. Containers for
Phenazopyridine waste should be clearly labeled as "Hazardous Waste: Phenazopyridine" and
include appropriate hazard symbols.

Step 3: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Phenazopyridine.
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Is a licensed hazardous waste disposal service available?

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Phenazopyridine waste.
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Recommended Disposal Method:

The most appropriate and recommended method for the disposal of Phenazopyridine is
through a licensed hazardous waste disposal company. This ensures compliance with federal,
state, and local regulations.

Alternative Disposal for Small Quantities (if permitted):

For very small residual amounts, and only if a hazardous waste disposal service or take-back
program is not available, the following procedure for disposal in household trash may be
considered, subject to local regulations.[12][13][14][15]

e Do Not Flush: Do not dispose of Phenazopyridine down the drain or toilet, as this can lead to
environmental contamination.[12][13]

« Inertization: Remove the Phenazopyridine from its original container. Mix the material
(without crushing tablets or capsules) with an unappealing substance such as used coffee
grounds or kitty litter.[13][14][15]

o Containment: Place the mixture in a sealable plastic bag or other container to prevent
leakage.[13][14]

» Final Disposal: Dispose of the sealed container in the regular trash.[15]

Spill Cleanup:

In the event of a spill, the following steps should be taken:[10]

Evacuate non-essential personnel from the area.

Wear appropriate PPE, including respiratory protection if dealing with a powder.

Carefully collect the powdered material and place it in a sealed, labeled container for
hazardous waste disposal.

Ventilate the area and wash the spill site after the material has been collected.
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IV. Regulatory Considerations

It is imperative to comply with all applicable regulations regarding hazardous waste. Contact
your state's Department of Environmental Protection (DEP) or the regional office of the
Environmental Protection Agency (EPA) for specific guidance on disposing of Phenazopyridine
as a hazardous waste.[10] Healthcare facilities should adhere to EPA regulations, which may
include a ban on sewering hazardous pharmaceutical waste.[16]

By adhering to these procedures, you can ensure the safe and responsible disposal of
Phenazopyridine, minimizing risks to human health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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